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Compound of Interest |

Compound Name: Benzaldehyde tosylhydrazone
CAS No.: 17227-34-8
Cat. No.: B1277390

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzaldehyde tosylhydrazone is a versatile and important intermediate in modern organic
synthesis. As a stable, crystalline solid, it serves as a convenient and safer precursor to highly
reactive species such as diazo compounds and carbenes. Its primary application lies in the
Shapiro and Bamford-Stevens reactions, which provide efficient routes to alkenes from
carbonyl compounds. This technical guide provides a comprehensive overview of the physical
and chemical properties of benzaldehyde tosylhydrazone, detailed experimental protocols for
its synthesis and key reactions, and an exploration of its synthetic utility.

Core Physical and Chemical Properties

Benzaldehyde tosylhydrazone is a white to pale-yellow crystalline solid at room temperature.
It is generally stable under standard conditions but can decompose upon heating or exposure
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to light. It is advisable to store the compound in a cool, dark place. While insoluble in water, it
exhibits good solubility in various organic solvents, including ethanol and dimethylformamide.

: . E

Property Value Source(s)

Molecular Formula C14H14N202S --INVALID-LINK--

Molar Mass 274.34 g/mol --INVALID-LINK--

Melting Point 124-125 °C --INVALID-LINK--
Appearance z\;:ze to pale-yellow crystalline [Various supplier websites]

N Insoluble in water; Soluble in
Solubility , , --INVALID-LINK--
ethanol, dimethylformamide

Stable at room temperature;
decomposes upon heating or
Stability exposure to light. Electron- --INVALID-LINK--
poor derivatives can be less
stable.

Spectroscopic Data

Precise, experimentally verified spectroscopic data for benzaldehyde tosylhydrazone can be
limited in publicly accessible databases. The following tables provide a combination of reported
data and estimated values based on the analysis of its constituent functional groups and data
from closely related structures.

'H NMR Spectral Data (Estimated)

Solvent: CDCIz
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Chemical Shift (3)

opm Multiplicity Number of Protons  Assignment
~7.8-7.9 d 2H Ar-H (ortho to SO2)
~7.6-7.7 S 1H N=CH-Ar

~7.3-7.5 m 5H CeHs

~7.2-7.3 d 2H Ar-H (meta to SOz2)
~2.4 S 3H Ar-CHs

~8.0-9.0 brs 1H NH

3C NMR Spectral Data (Estimated)

Solvent: CDCIz

Chemical Shift (d) ppm Assignment
~145-150 C=N
~143-145 Ar-C (para to CHs)
~135-137 Ar-C (ipso to SO2)
~130-134 Ar-C (ipso to C=N)
~129-130 Ar-C (ortho to SO2)
~128-129.5 Ar-C (meta to SO2)
~127-129 Phenyl C
~21.5 Ar-CHs

IR Spectral Data
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Wavenumber (cm~?) Intensity Assignment

~3200 Medium N-H stretch

~3060 Medium Aromatic C-H stretch
~1600 Medium-Strong C=N stretch

~1500, ~1450 Medium-Strong Aromatic C=C stretch
1340, ~1160 Strong S=0 asymmetric and

symmetric stretch

Experimental Protocols
Synthesis of Benzaldehyde Tosylhydrazone

This protocol is adapted from a well-established procedure in Organic Syntheses.[1]

Materials:

o p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

e Absolute methanol (25 mL)

» Freshly distilled benzaldehyde (7.50 g, 0.071 mol)

o Erlenmeyer flask (125 mL)

e Bilchner funnel

e |ce bath

Procedure:

e To a 125-mL Erlenmeyer flask, add p-toluenesulfonylhydrazide (14.6 g).

o Add absolute methanol (25 mL) to create a slurry.

» While swirling the slurry, rapidly add freshly distilled benzaldehyde (7.50 g).
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o A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

« Within a few minutes, the product, benzaldehyde tosylhydrazone, will begin to crystallize.
o After 15 minutes, cool the mixture in an ice bath to ensure complete crystallization.

o Collect the crystalline product by vacuum filtration using a Blichner funnel.

e Wash the crystals with a small amount of cold methanol.

e Dry the product under vacuum.

Expected Yield: 87-93% Melting Point: 124-125 °C[1]

The Shapiro Reaction: Synthesis of Styrene from
Benzaldehyde Tosylhydrazone

The Shapiro reaction is a powerful method for converting aldehydes and ketones into alkenes.
[2][3][4][5] The following is a general protocol for the conversion of benzaldehyde
tosylhydrazone to styrene.

Materials:

» Benzaldehyde tosylhydrazone

¢ Anhydrous tetrahydrofuran (THF) or diethyl ether

» n-Butyllithium (n-BuLi) solution in hexanes (2 equivalents)
» Round-bottom flask

e Syringe

o Stirring apparatus

 Inert atmosphere (nitrogen or argon)

e Quenching agent (e.g., water, methanol)
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Procedure:

Dissolve benzaldehyde tosylhydrazone in a suitable anhydrous solvent (e.g., THF) in a
round-bottom flask under an inert atmosphere.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add two equivalents of n-butyllithium solution via syringe while maintaining the low
temperature.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for several hours. The reaction progress can be monitored by the evolution of
nitrogen gas.

Upon completion, quench the reaction by the slow addition of water or methanol.
Perform an aqueous workup and extract the product with an organic solvent.

Dry the organic layer, remove the solvent under reduced pressure, and purify the resulting
styrene, typically by distillation.

Core Applications and Reactivity

The primary utility of benzaldehyde tosylhydrazone stems from its ability to generate a

vinyllithium species upon treatment with a strong base in the Shapiro reaction. This vinyllithium

intermediate can then be reacted with a variety of electrophiles to form substituted alkenes.

The Shapiro Reaction Mechanism

The accepted mechanism for the Shapiro reaction involves a series of steps, as illustrated in

the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. grokipedia.com [grokipedia.com]

3. Shapiro reaction - Wikipedia [en.wikipedia.org]

4. chemistnotes.com [chemistnotes.com]

5. Shapiro Reaction [organic-chemistry.org]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1277390/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-benzaldehyde-tosylhydrazone-properties-synthesis-and-reactivity
https://www.benchchem.com/product/b1277390?utm_src=pdf-custom-synthesis#bc-rfq
https://orgsyn.org/demo.aspx?prep=CV7P0438
https://grokipedia.com/page/Shapiro_reaction
https://en.wikipedia.org/wiki/Shapiro_reaction
https://chemistnotes.com/organic/shapiro-reaction-mechanism-examples-and-applications/
https://www.organic-chemistry.org/namedreactions/shapiro-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [An In-depth Technical Guide to Benzaldehyde
Tosylhydrazone: Properties, Synthesis, and Reactivity]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1277390/docs#an-in-depth-technical-
guide-to-benzaldehyde-tosylhydrazone-properties-synthesis-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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